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Compound of Interest

Compound Name: IDR 1002

Cat. No.: B15607545 Get Quote

Application Notes and Protocols for IDR-1002
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed guidelines for the preparation, solubilization, and handling of

the synthetic immunomodulatory peptide IDR-1002 for research applications. Adherence to

these protocols is crucial for ensuring the peptide's stability, activity, and the reproducibility of

experimental results.

Product Information
Name: IDR-1002

Sequence: VQRWLIVWRIRK-NH2[1][2]

Molecular Formula: C₇₉H₁₃₀N₂₆O₁₃[1][2]

Molecular Weight: 1652.06 g/mol [1][2]

Appearance: Lyophilized solid[2][3]

Purity: >95% by HPLC[1][2][4]
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Biological Activity: IDR-1002 is an innate defense regulator peptide known for its anti-

inflammatory, immunomodulatory, and anti-infective properties.[1][4][5][6][7] It enhances

chemokine production and the recruitment of monocytes and neutrophils to protect against

bacterial infections.[4][5][6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of IDR-1002.

Parameter Value Notes

Solubility in Water 50 mg/mL (30.27 mM)
Ultrasonic assistance may be

required.[8]

Recommended Solvent
Sterile Water or Aqueous

Buffer

The choice of buffer may

depend on the specific

experimental requirements.[4]

Storage (Lyophilized)
-20°C for up to 1 year, -80°C

for up to 2 years

Store in a dry, dark place.[1][2]

[8] Peptides are hygroscopic

and should be handled quickly.

[3]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months

Aliquot to avoid repeated

freeze-thaw cycles.[4][8]

Ensure the container is sealed

to prevent moisture access.[8]

Experimental Protocols
Reconstitution of Lyophilized IDR-1002 to a Stock
Solution
This protocol outlines the steps to reconstitute the lyophilized peptide into a stock solution.

Materials:

Lyophilized IDR-1002 peptide
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Sterile, nuclease-free water or a suitable sterile aqueous buffer (e.g., PBS)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic water bath

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized IDR-1002 to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully open the vial and add the desired volume of sterile water or buffer

to achieve the target concentration (e.g., for a 1 mg/mL stock solution, add 1 mL of solvent to

1 mg of peptide).

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not dissolve

completely, sonication in an ultrasonic water bath for short periods (1-2 minutes) may be

necessary.[8] Avoid excessive vortexing or sonication, as this can lead to peptide

degradation.

Sterilization (Optional but Recommended): If the stock solution is to be used in cell culture, it

is advisable to sterilize it by passing it through a 0.22 µm sterile filter.[8] Use a syringe filter

with low protein binding capacity.

Aliquoting and Storage: Aliquot the stock solution into sterile, low-protein binding

microcentrifuge tubes. Store the aliquots at -20°C or -80°C as recommended in the data

table.[4][8] This minimizes waste and prevents degradation from repeated freeze-thaw

cycles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/idr-1002.html
https://www.medchemexpress.com/idr-1002.html
https://hellobio.com/idr-1002.html
https://www.medchemexpress.com/idr-1002.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Working Solutions
This protocol describes the dilution of the stock solution to the final working concentration for

use in experiments.

Materials:

IDR-1002 stock solution

Appropriate sterile cell culture medium or experimental buffer

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the IDR-1002 stock solution at room temperature.

Dilution: Based on the desired final concentration for your experiment, calculate the required

volume of the stock solution. In a sterile tube or well, add the appropriate volume of cell

culture medium or experimental buffer. Then, add the calculated volume of the IDR-1002

stock solution and mix gently by pipetting up and down.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.[4]

Visualized Workflows and Pathways
Experimental Workflow: IDR-1002 Stock Solution
Preparation
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Storage & Handling

Start: Lyophilized IDR-1002

Equilibrate to Room Temperature

Centrifuge Vial

Add Sterile Water or Buffer

Vortex / Sonicate to Dissolve

0.22 µm Sterilization Filter

Aliquot into Low-Protein Binding Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation of a sterile IDR-1002 stock solution.
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Signaling Pathway of IDR-1002 in Immune Cells

IDR-1002

G-protein Coupled Receptor (Gi)

PI3K NF-κB MAPK (p38, ERK1/2)

Akt

β1-Integrin Activation

Chemokine Production
(e.g., CCL2, CCL7)

Monocyte/Neutrophil
Recruitment & Adhesion

Click to download full resolution via product page

Caption: IDR-1002 signaling cascade in immune cells.

Mechanism of Action
IDR-1002 exerts its immunomodulatory effects by interacting with host cells rather than directly

targeting microbes. Its mechanism involves the activation of several key signaling pathways:

G-protein Coupled Receptor (GPCR): IDR-1002 is known to signal through a G-protein

coupled receptor of the Gi subtype.[1][5][6]

PI3K/Akt Pathway: Activation of the phosphoinositide 3-kinase (PI3K)-Akt pathway is crucial

for IDR-1002's ability to enhance monocyte adhesion and migration.[9] This pathway leads to
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the downstream activation of β1-integrins.[9]

NF-κB and MAPK Pathways: The peptide also stimulates the NF-κB and mitogen-activated

protein kinase (MAPK) signaling pathways, including p38 and ERK1/2.[1][5][6][10] These

pathways are central to the induction of chemokines, which are responsible for recruiting

immune cells like monocytes and neutrophils to sites of infection.[5][6]

By modulating these pathways, IDR-1002 orchestrates a potent and targeted immune

response, enhancing the host's ability to combat bacterial infections while also possessing anti-

inflammatory properties.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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